molecular formula C11H10N2O B8375735 spiro[cyclopent-3-ene-1,3'-pyrrolo[2,3-b]pyridin]-2'(1'H)-one

spiro[cyclopent-3-ene-1,3'-pyrrolo[2,3-b]pyridin]-2'(1'H)-one

Cat. No.: B8375735
M. Wt: 186.21 g/mol
InChI Key: JQPJHJWCHCNDDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Spiro[cyclopent-3-ene-1,3'-pyrrolo[2,3-b]pyridin]-2'(1'H)-one is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10N2O

Molecular Weight

186.21 g/mol

IUPAC Name

spiro[1H-pyrrolo[2,3-b]pyridine-3,4'-cyclopentene]-2-one

InChI

InChI=1S/C11H10N2O/c14-10-11(5-1-2-6-11)8-4-3-7-12-9(8)13-10/h1-4,7H,5-6H2,(H,12,13,14)

InChI Key

JQPJHJWCHCNDDX-UHFFFAOYSA-N

Canonical SMILES

C1C=CCC12C3=C(NC2=O)N=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of cis-1,4-dichloro-2-butene (1.98 g, 15.8 mmol) and 1-{[2-(trimethylsilyl)ethoxy]methyl}-1,3-dihydro-2H-pyrrolo[2,3-b]pyridin-2-one (3.49 g, 13.2 mmol) in DMF (175 mL) was added cesium carbonate (10.7 g, 32.9 mmol). After 24 h the reaction mixture was partitioned between Et2O (200 mL) and H2O (200 mL). The aqueous layer was extracted further with Et2O (2×200 mL). The combined organic layers were washed with H2O (2×100 mL), then brine (100 mL), dried over MgSO4, filtered, and concentrated under reduced pressure. To a solution of this material in dichloromethane (150 mL) was added trifluoroacetic acid (150 mL). After 1 h, the reaction was concentrated, dissolved in EtOH (150 mL) and 2N HCl (150 mL) was added. This mixture was heated at 45° C. for 48 h. The mixture was concentrated, diluted with saturated aqueous NaHCO3, and extracted with dichloromethane (2×). The combined organic layers were dried and concentrated. The crude product was purified by silica gel chromatography, eluting with a gradient of 0 to 5% methanol:dichloromethane to give the title compound (0.62 g). MS: m/z=187.1 (M+1).
Quantity
1.98 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
10.7 g
Type
reactant
Reaction Step One
Name
Quantity
175 mL
Type
solvent
Reaction Step One

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